8-chloro-3H-benzo[d][1,2,3]triazin-4-one

• IUPAC Name: 8-chloro-3H-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C7H4ClN3O/c8-5-3-1-2-4-6(5)9-11-10-7(4)12/h1-3H,(H,9,10,12)
• InChI Key: RRLGSAHSYQVYED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)N=NNC2=O
• Molecular Formula: C7H4ClN3O
• DSSTOX Substance ID: DTXSID60552075
• Molecular Weight: 181.58 g/mol
• CAS RN: 18343-45-8

Description

“8-chloro-3H-benzo[d][1,2,3]triazin-4-one” is a chemical compound that belongs to the class of nitrogen-containing heterocycles. It is a derivative of 1,2,3-benzotriazin-4(3H)-one. This compound is used in the preparation of 3-methoxymethyl-3H-benzo[d][1,2,3]triazin-4-one by reacting with dimethoxymethane.

Synthesis Analysis

The synthesis of this compound involves complex chemical reactions. For instance, it has been reported that 3H-[3,4-d][1,2,3]triazin-4-one derivatives can act as systemic herbicides by inhibiting protoporphyrinogen oxidase. Also, it has been used in the synthesis of anti-allergic drugs.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a benzene-like ring but with three carbons replaced by nitrogens. The positions of the nitrogen atoms distinguish the three isomers of triazine.

Chemical Reactions Analysis

Although triazines are aromatic compounds, their resonance energy is much lower than in benzene. Electrophilic aromatic substitution is difficult but nucleophilic aromatic substitution is easier than typical chlorinated benzenes. 2,4,6-Trichloro-1,3,5-triazine is easily hydrolyzed to cyanuric acid by heating with water.

Scientific Research Applications

Biological Significance of Triazine Derivatives

Triazine derivatives have been extensively studied for their broad spectrum of biological activities. These compounds have shown potential as antibacterial, antifungal, anti-cancer, antiviral, antimalarial, anti-inflammatory, anticonvulsant, and antimicrobial agents. Their diverse pharmacological properties make triazine nuclei a focus for drug development research, aiming to explore and synthesize novel drugs for future therapeutic applications (Tarawanti Verma, Manish Sinha, N. Bansal, 2019).

Antitumor Activities

1,2,3-Triazine derivatives and their benzo- and heterofused counterparts exhibit a broad range of activities, including antiproliferative effects, making them valuable scaffolds in antitumor compound development. The simplicity of their synthesis, combined with their effective antitumor properties, underscores their potential in cancer therapy (S. Cascioferro, B. Parrino, V. Spanò, A. Carbone, A. Montalbano, P. Barraja, P. Diana, G. Cirrincione, 2017).

CO2 Capture and Conversion

Covalent triazine frameworks (CTFs) have emerged as significant materials for CO2 capture due to their high surface area, structural tunability, and stability. Triazine-based porous polymers show promise for energy-efficient CO2 separation and capture, highlighting their potential in addressing climate change and environmental sustainability challenges (A. Mukhtar, S. Saqib, N. Mellon, S. Rafiq, M. Babar, S. Ullah, N. Muhammad, A. Khan, M. Ayoub, Muhammad Ibrahim, K. Maqsood, M. A. Bustam, A. G. Al-sehemi, J. Klemeš, S. Asif, A. Bokhari, 2020).

Mechanism of Action

Target of Action

It’s known that this compound is used in the synthesis of various bioactive molecules and natural products .

Mode of Action

The compound undergoes a region-selective visible-light-mediated denitrogenative alkene insertion to obtain 3-substituted indolones . This process involves a switch from reported nickel catalysis to photocatalysis, resulting in different reactivity . The photocatalytic denitrogenation and subsequent nitrogen-mediated hydrogen transfer lead to the exclusive formation of 3-substituted indolones .

Action Environment

The action of 8-chloro-3H-benzo[d][1,2,3]triazin-4-one is influenced by environmental factors such as light, given its involvement in photocatalytic reactions . The stability and efficacy of this compound under different environmental conditions would need further investigation.